Cas no 2640878-45-9 (4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine)

• Product Name: 4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
• CAS No: 2640878-45-9
• MF: C₁₈H₂₁F₃N₆
• MW: 378.394753217697
• CID: 5315673
• PubChem ID: 155800319
• Update Time: 2025-08-05

4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Pyrrolidinyl)-2-[4-[2-(trifluoromethyl)-4-pyridinyl]-1-piperazinyl]pyrimidine
• 2640878-45-9
• F6619-3999
• 4-(pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
• AKOS040708766
• 4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine

• Inchi： 1S/C18H21F3N6/c19-18(20,21)15-13-14(3-5-22-15)25-9-11-27(12-10-25)17-23-6-4-16(24-17)26-7-1-2-8-26/h3-6,13H,1-2,7-12H2
• InChI Key： KXCXLRLDLWMVFJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)N1CCN(C2=NC=CC(=N2)N2CCCC2)CC1)(F)F

Computed Properties

• Exact Mass: 378.17797918g/mol
• Monoisotopic Mass: 378.17797918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.6±60.0 °C(Predicted)
• pka: 9.87±0.50(Predicted)

Additional information on 4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine

Introduction to 4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine (CAS No. 2640878-45-9)

4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, identified by its CAS number 2640878-45-9, represents a fusion of multiple pharmacophoric elements, making it a promising candidate for the development of novel therapeutic agents. The compound's structural framework incorporates a pyrrolidine moiety, a pyrimidine core, and a piperazine substituent, each contributing to its unique pharmacological profile.

The presence of a trifluoromethyl group in the pyridine ring is particularly noteworthy, as such functional groups are frequently employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. The strategic arrangement of these heterocyclic systems suggests potential interactions with biological targets such as kinases, G protein-coupled receptors (GPCRs), and other enzymes involved in critical signaling pathways. This compound's design aligns with the growing trend toward multitarget engagement, a strategy that has demonstrated efficacy in addressing complex diseases by modulating multiple pathways simultaneously.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of lead compounds like 4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine. Molecular docking studies have indicated that this molecule may exhibit inhibitory activity against several key enzymes implicated in cancer progression, inflammation, and neurodegenerative disorders. The pyrrolidine ring, known for its ability to mimic biological amino acids, likely contributes to favorable interactions with protein targets, while the piperazine moiety enhances solubility and bioavailability.

The pyrimidine core is another critical component of this compound, often serving as a scaffold for antiviral and anticancer agents. Its planar structure allows for optimal positioning within active sites, facilitating strong binding affinities. In particular, the combination of the trifluoromethyl group and the pyridine-piperazine linkage creates a versatile pharmacophore that can be further modified to optimize potency and selectivity. Such structural features are particularly relevant in the context of developing next-generation therapeutics that address emerging challenges in drug resistance and efficacy.

In the realm of drug discovery, the synthesis of 4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine exemplifies the integration of synthetic organic chemistry with modern biophysical techniques. The compound's preparation involves multi-step reactions that showcase the expertise required to construct complex molecular architectures. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to establish key carbon-carbon bonds, ensuring high yield and purity. These synthetic methodologies are essential for producing sufficient quantities of the compound for preclinical evaluation.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial pharmacokinetic assessments suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical determinants of drug viability. Additionally, preliminary toxicology studies indicate that 4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine exhibits low acute toxicity at tested doses. These findings support its progression into more comprehensive clinical trials where its efficacy against specific disease indications can be validated.

The compound's relevance is further underscored by its structural similarity to known bioactive molecules that have successfully transitioned into clinical use. By leveraging existing knowledge from related scaffolds, researchers can accelerate the optimization process for 4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine, reducing both time-to-market and development costs. This approach is particularly valuable in industries where rapid innovation is essential to address unmet medical needs.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 4-(Pyrrolidin-1-yl)-2-{4-[2-(trifluoromethyl)pyridin-4-y l]piperazin -1 -y l}pyrimidine will play an increasingly important role in drug development pipelines. The integration of artificial intelligence (AI) into molecular design has also accelerated the discovery process by predicting novel analogs with enhanced properties. Such technologies enable researchers to explore vast chemical spaces efficiently, identifying candidates like this one that might otherwise remain undiscovered through traditional methods.

The future prospects for CAS No. 2640878 - 45 - 9 are bright, with ongoing research focusing on refining its pharmacological profile through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). These strategies aim to fine-tune interactions with biological targets while minimizing off-target effects. By combining experimental data with computational modeling, scientists can iteratively improve the compound's therapeutic potential.

In conclusion, 4 - (Pyrrolidin - 1 - yl ) - 2 - { 4 - [ 2 - ( trif luoro methyl ) py ridine - 4 - y l ] piper az ine - 1 - y l } py rim idine represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising preclinical properties. Its development underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, pharmacologists, and computational scientists in driving progress toward novel therapeutics.